2-[(2,3-dimethoxyphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,3-dimethoxyphenyl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H14N2O3S2/c1-17-9-4-3-5-10(12(9)18-2)20-8-11(16)15-13-14-6-7-19-13/h3-7H,8H2,1-2H3,(H,14,15,16)
• InChI Key: OIDOMKUVVKAOSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)SCC(=O)NC2=NC=CS2)OC
• Molecular Formula: C13H14N2O3S2
• Molecular Weight: 310.4 g/mol

Description

2-[(2,3-Dimethoxyphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a heterocyclic acetamide derivative featuring a 1,3-thiazol-2-ylamine group linked to a 2,3-dimethoxyphenylsulfanyl moiety via an acetamide bridge.

Preparation Methods

The synthesis of 2-[(2,3-dimethoxyphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide typically involves the reaction of 2,3-dimethoxyphenyl thiol with 2-bromo-N-(1,3-thiazol-2-yl)acetamide under specific conditions. The reaction is carried out in a suitable solvent, such as dimethylformamide (DMF), with a base like lithium hydride (LiH) to facilitate the nucleophilic substitution . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

2-[(2,3-dimethoxyphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, converting the compound into its corresponding thiol or amine derivatives.

Substitution: The thiazole ring allows for electrophilic and nucleophilic substitution reactions, where common reagents include halogens, alkylating agents, and nucleophiles like amines or thiols.

Scientific Research Applications

2-[(2,3-dimethoxyphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s antimicrobial and antifungal properties make it a candidate for developing new antibiotics and antifungal agents.

Medicine: Its anti-inflammatory and antitumor activities are being explored for potential therapeutic applications in treating inflammatory diseases and cancers.

Industry: The compound is used in the development of biocides, fungicides, and chemical reaction accelerators

Mechanism of Action

The mechanism of action of 2-[(2,3-dimethoxyphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and proteins, inhibiting their activity or altering their function. This interaction can lead to the disruption of cellular processes in microbes, resulting in antimicrobial effects. In cancer cells, the compound may induce apoptosis or inhibit cell proliferation by targeting specific signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Crystallographic Comparisons

A comparison of key structural analogs is provided in Table 1.

Compound Name	Substituents on Aromatic Ring	Thiazole/Thiadiazole Group	Dihedral Angles (°)	Melting Point (K)	Key Interactions (Crystal Packing)
2-[(2,3-Dimethoxyphenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide	2,3-Dimethoxy	1,3-Thiazol-2-yl	Not reported	Not reported	Hypothesized: C–H···π, N–H···N/S/O
2,2-Diphenyl-N-(1,3-thiazol-2-yl)acetamide	Diphenyl	1,3-Thiazol-2-yl	75.79°, 81.85°, 12.32°	409–411	N–H···N (R₂²(8) motifs), C–H···π, π–π
2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	2,6-Dichloro	1,3-Thiazol-2-yl	79.7° (thiazole vs. dichlorophenyl)	489–491	N–H···N (1-D chains), C–H···Cl
2-((5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl)sulfanyl)-N-(2-(methoxycarbonyl)phenyl)acetamide	2-Chlorophenyl (oxadiazole)	1,3,4-Oxadiazol-2-yl	Not reported	Not reported	S···O, N–H···O (enzyme inhibition)

Key Observations:

• Substituent Effects : The 2,3-dimethoxyphenyl group in the target compound likely increases electron density and steric bulk compared to dichlorophenyl (electron-withdrawing) or diphenyl (hydrophobic) analogs. This may influence binding to biological targets or solubility .
• The dichlorophenyl analog exhibits a 79.7° twist between the thiazole and aromatic ring, suggesting similar steric constraints .
• Crystal Packing : Hydrogen-bonding motifs (e.g., R₂²(8) rings in diphenyl derivatives) and π–π stacking (thiazole-thiazole interactions) stabilize crystal structures. The target compound’s methoxy groups may facilitate C–H···O interactions absent in chloro/diphenyl analogs .

Physicochemical Properties

• Melting Points : Dichlorophenyl derivatives (489–491 K) have higher melting points than diphenyl analogs (409–411 K), likely due to stronger intermolecular forces (C–H···Cl vs. C–H···π) . The target compound’s methoxy groups may lower melting points relative to chloro analogs due to reduced polarity.